Cas no 1327480-54-5 (N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropanecarboxamide)

• Product Name: N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropanecarboxamide
• CAS No: 1327480-54-5
• MF: C₉H₁₅NO₃S
• MW: 217.285301446915
• MDL: MFCD17637509
• CID: 5612283
• PubChem ID: 51173124
• Update Time: 2023-09-04

N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclopropanecarboxamide
• EN300-3541499
• 1327480-54-5
• N-(3-methyl-1,1-dioxothiolan-3-yl)cyclopropanecarboxamide
• Z54615640
• AKOS008954339
• N-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)cyclo propanecarboxamide
• Cyclopropanecarboxamide, N-(tetrahydro-3-methyl-1,1-dioxido-3-thienyl)-

• MDL： MFCD17637509
• Inchi： 1S/C9H15NO3S/c1-9(4-5-14(12,13)6-9)10-8(11)7-2-3-7/h7H,2-6H2,1H3,(H,10,11)
• InChI Key： LMUYJJAKMZKBHS-UHFFFAOYSA-N
• SMILES： S1(CCC(C)(C1)NC(C1CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 217.07726451g/mol
• Monoisotopic Mass: 217.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 502.9±39.0 °C(Predicted)
• pka: 14.48±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives